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Compound of Interest

Compound Name: 4-Isopropoxybenzoic acid

CAS No.: 13205-46-4

Cat. No.: B1664614

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Isopropoxybenzoic acid is a chemical intermediate used in the synthesis of various organic

molecules, including pharmaceuticals and other specialty chemicals. Accurate and reliable

quantification of 4-isopropoxybenzoic acid is crucial for quality control of starting materials,

monitoring reaction progress, and ensuring the purity of the final products. This application note

details a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method

for the determination of 4-isopropoxybenzoic acid. The described protocol is suitable for

assay and purity analysis.

Physicochemical Properties of 4-Isopropoxybenzoic Acid

A summary of the key physicochemical properties of 4-isopropoxybenzoic acid is provided in

the table below. These properties are essential for the development of an effective HPLC

method.
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Property Value Reference

CAS Number 13205-46-4 [1][2]

Molecular Formula C₁₀H₁₂O₃ [3][4]

Molecular Weight 180.20 g/mol [3][5]

Melting Point 164-167 °C [1][2]

pKa 4.68 (at 20°C) [2]

Water Solubility Insoluble [2][4]

Experimental Protocols
This section provides a detailed methodology for the HPLC analysis of 4-isopropoxybenzoic
acid.

1. Reagents and Materials

Standards: 4-Isopropoxybenzoic acid (analytical standard grade, ≥99% purity).

Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade).

Reagents: Phosphoric acid (analytical grade), Potassium dihydrogen phosphate (analytical

grade).

Water: Deionized water, filtered through a 0.45 µm membrane.

Sample Filtration: 0.45 µm syringe filters (e.g., PTFE or Nylon).

2. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a pump, autosampler, column oven, and a Diode Array

Detector (DAD) or UV-Vis detector is suitable for this analysis.
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Parameter Condition

HPLC System Agilent 1260 Infinity II or equivalent

Column C18, 4.6 x 150 mm, 5 µm particle size

Mobile Phase
Acetonitrile and 0.1% Phosphoric Acid in Water

(40:60, v/v)

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection Wavelength 254 nm

Injection Volume 10 µL

Run Time 10 minutes

3. Preparation of Solutions

Mobile Phase Preparation: To prepare 1 L of the mobile phase, add 400 mL of acetonitrile to

600 mL of deionized water containing 1 mL of phosphoric acid. Mix thoroughly and degas

before use.

Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 4-isopropoxybenzoic
acid standard into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol.

This stock solution should be stored at 4°C.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to obtain concentrations in the range of 1-100 µg/mL.

4. Sample Preparation

Accurately weigh a sample containing 4-isopropoxybenzoic acid and transfer it to a

volumetric flask.

Add methanol to dissolve the sample, using sonication if necessary.

Dilute to the mark with methanol and mix well.
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Further dilute an aliquot with the mobile phase to a concentration within the calibration

range.

Filter the final solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Data Presentation
The performance of the HPLC method is summarized in the table below. The data presented

are typical and may vary depending on the specific instrumentation and column used.

Parameter Expected Value

Retention Time (t_R) ~ 4.5 min

Tailing Factor (T_f) ≤ 1.5

Theoretical Plates (N) > 2000

Linearity (r²) ≥ 0.999

Limit of Detection (LOD) ~ 0.1 µg/mL

Limit of Quantification (LOQ) ~ 0.3 µg/mL

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow of the HPLC analysis of 4-
isopropoxybenzoic acid.
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Caption: HPLC analysis workflow for 4-isopropoxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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